Cas no 1185306-49-3 (2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine)

2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine structure
1185306-49-3 structure
Product Name:2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
CAS No:1185306-49-3
MF:C4H3Cl2N3
MW:167.011203050613
CID:6809994
PubChem ID:45788866
Update Time:2025-03-28

2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
    • AKOS015944957
    • CS-18920
    • F92662
    • 1185306-49-3
    • Inchi: 1S/C4H3Cl2N3/c1-2-7-3(5)9-4(6)8-2/h1H3/i1D3
    • InChI Key: BFUGAHPTVMZLAC-FIBGUPNXSA-N
    • SMILES: ClC1N=C(N=C(C([2H])([2H])[2H])N=1)Cl

Computed Properties

  • Exact Mass: 165.9892327Da
  • Monoisotopic Mass: 165.9892327Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 89.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų

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